Cas no 2248315-13-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylate
• CAS No: 2248315-13-9
• MF: C₁₅H₈F₂N₂O₄S
• MW: 350.296829223633
• CID: 5835605
• PubChem ID: 165725099
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6516206
• 2248315-13-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylate

• Inchi： 1S/C15H8F2N2O4S/c16-15(17)24-11-10(6-3-7-18-11)14(22)23-19-12(20)8-4-1-2-5-9(8)13(19)21/h1-7,15H
• InChI Key： ORLDRRHSCAVOOD-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C(=CC=CN=1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 350.01728424g/mol
• Monoisotopic Mass: 350.01728424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylate (CAS No: 2248315-13-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylate, identified by its CAS number 2248315-13-9, represents a significant advancement in the realm of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both 1,3-dioxo and (difluoromethyl)sulfanyl functional groups imparts distinct chemical properties that make it a valuable scaffold for further pharmacological exploration.

Recent studies have highlighted the potential of heterocyclic compounds in drug discovery, and 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives have emerged as particularly interesting candidates. The structural motif of this compound combines elements of both isoindole and pyridine, which are well-known for their role in various bioactive molecules. The (difluoromethyl)sulfanyl group is particularly noteworthy, as it has been shown to enhance metabolic stability and binding affinity in several drug candidates.

In the context of modern pharmaceutical research, the development of novel scaffolds that can modulate biological pathways is crucial. The 1,3-dioxo moiety in this compound suggests potential interactions with enzymes or receptors involved in metabolic processes. Preliminary computational studies have indicated that this structure may exhibit favorable binding properties to certain protein targets, making it a promising lead for further optimization.

One of the most exciting aspects of this compound is its versatility as a building block for more complex molecules. The combination of the 1H-isoindol core with the pyridine ring provides a rich framework for derivatization. Researchers have been exploring various synthetic strategies to modify this scaffold, aiming to enhance its pharmacological profile. For instance, introducing additional functional groups at the pyridine or (difluoromethyl)sulfanyl positions could lead to novel analogs with improved efficacy or selectivity.

The field of medicinal chemistry has seen significant advancements in the use of computational methods to predict and optimize molecular properties. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylate make it an ideal candidate for such studies. By leveraging molecular modeling techniques, researchers can gain insights into how this compound interacts with biological targets at the atomic level. This approach has already led to several valuable discoveries and is expected to continue driving innovation in drug design.

Moreover, the incorporation of the (difluoromethyl)sulfanyl group into the molecule suggests potential applications in areas beyond traditional small-molecule drug development. This moiety has been associated with enhanced lipophilicity and metabolic stability, which are critical factors in drug formulation. As a result, compounds containing this group are often favored in industrial settings where long-term stability is paramount.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(difluoromethyl)sulfanyl]pyridine-3-carboxylate presents its own set of challenges but also opportunities for innovation. Advanced synthetic methodologies have enabled chemists to construct complex molecules with remarkable precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in elaborating this scaffold. These methods not only improve yield but also allow for greater control over stereochemistry, which is essential for biological activity.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives are poised to play a pivotal role in addressing unmet medical needs. The unique combination of structural features in this molecule makes it a compelling candidate for further investigation. Future studies will likely focus on exploring its pharmacological potential across various disease indications.

The integration of interdisciplinary approaches—combining organic chemistry expertise with computational modeling and biological testing—has been instrumental in advancing our understanding of this compound's properties. Such collaborative efforts are essential for translating laboratory discoveries into tangible therapeutic solutions. As we delve deeper into the complexities of molecular interactions, compounds like 1,3-dioxo, featuring innovative functional groups such as (difluoromethyl)sulfanyl, will continue to shape the future of medicinal chemistry.